(3-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)(pyridin-4-yl)methanone

• IUPAC Name: [3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C16H18N4O2/c1-12-4-5-15(19-18-12)22-14-3-2-10-20(11-14)16(21)13-6-8-17-9-7-13/h4-9,14H,2-3,10-11H2,1H3
• InChI Key: VUIKDFGEBUWBHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)C3=CC=NC=C3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

(3-((6-Methylpyridazin-3-yl)oxy)piperidin-1-yl)(pyridin-4-yl)methanone is a chemical compound that has gained significant attention due to its potential applications in scientific research. The compound is known for its unique properties, including its ability to interact with certain biological targets, making it an attractive candidate for various scientific studies.

Scientific Research Applications

Heterocyclic Compounds in Drug Design

Heterocycles and CNS Drugs : Heterocyclic compounds, which include structures like pyridine, piperidine, and pyrazine, play a crucial role in the development of central nervous system (CNS) drugs. Their heteroatoms (e.g., nitrogen, sulfur, oxygen) and the ability to form diverse structures make them suitable for synthesizing compounds with a wide range of CNS activities, from antidepressants to antipsychotics (Saganuwan, 2017).

Piperazine Derivatives : Piperazine, a nitrogen-containing heterocycle, is significant in the rational design of drugs. It serves as a core structure in many therapeutic agents, including those with antipsychotic, anti-inflammatory, and anticancer properties. The modification of piperazine derivatives has been shown to significantly impact the pharmacological potential of these molecules, suggesting the versatility of this scaffold in drug discovery (Rathi et al., 2016).

Biological Activities of Structurally Similar Compounds

Antimicrobial and Anticancer Properties : Research into compounds containing heterocycles such as pyridopyridazine derivatives reveals a broad spectrum of biological activities, including antitumor, antibacterial, and analgesic effects. These compounds have been identified as potential inhibitors for specific enzymes, suggesting their utility in developing new therapeutic agents (Wojcicka and Nowicka-Zuchowska, 2018).

Anti-Mycobacterial Activity : Piperazine-based compounds have shown significant potential against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. This highlights the therapeutic potential of piperazine derivatives in treating tuberculosis, with the structure-activity relationship (SAR) playing a crucial role in enhancing their efficacy (Girase et al., 2020).